Cas no 2792217-13-9 (N2-phenylpyridine-2,6-diamine hydrochloride)

• Product Name: N2-phenylpyridine-2,6-diamine hydrochloride
• CAS No: 2792217-13-9
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6127109
• PubChem ID: 165658100
• Update Time: 2025-10-30

N2-phenylpyridine-2,6-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37410895
• N2-phenylpyridine-2,6-diamine hydrochloride
• 2792217-13-9

• Inchi： 1S/C11H11N3.ClH/c12-10-7-4-8-11(14-10)13-9-5-2-1-3-6-9;/h1-8H,(H3,12,13,14);1H
• InChI Key： GEZBEDATWQJEEH-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on N2-phenylpyridine-2,6-diamine hydrochloride

N₂-Phenylpyridine-2,6-Diamine Hydrochloride: A Comprehensive Overview

The compound N₂-Phenylpyridine-2,6-Diamine Hydrochloride, identified by the CAS number 2792217-13-9, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself suggests a pyridine ring substituted with phenyl and diamine groups, which contributes to its versatile chemical behavior.

Recent studies have highlighted the importance of N₂-Phenylpyridine-2,6-Diamine Hydrochloride in the development of advanced materials, particularly in the realm of coordination chemistry and metalloorganic frameworks (MOFs). The presence of both nitrogen and phenyl groups allows for strong coordination with metal ions, making it a valuable precursor for constructing MOFs with high surface area and porosity. These materials have shown promise in gas storage, catalysis, and sensing applications.

In terms of synthesis, N₂-Phenylpyridine-2,6-Diamine Hydrochloride is typically prepared through a multi-step process involving nucleophilic substitution and subsequent acidification to isolate the hydrochloride salt. The synthesis pathway has been optimized in recent years to enhance yield and purity, ensuring its availability for large-scale applications.

The structural characterization of this compound has been extensively studied using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and infrared spectroscopy (IR). These studies have provided insights into its molecular geometry, which is critical for understanding its reactivity and compatibility with other chemical systems.

One of the most exciting developments involving N₂-Phenylpyridine-2,6-Diamine Hydrochloride is its role in the creation of two-dimensional (2D) materials. Researchers have successfully utilized this compound as a building block for constructing layered structures with exceptional electronic properties. These materials have potential applications in flexible electronics and optoelectronic devices.

In addition to its material science applications, N₂-Phenylpyridine-2,6-Diamine Hydrochloride has also been explored in the field of drug discovery. Its ability to form stable complexes with metal ions makes it a promising candidate for designing metallo-drugs targeting specific biological pathways. Recent studies have focused on its potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in tumor growth.

The environmental impact of synthesizing and using N₂-Phenylpyridine-2,6-Diamine Hydrochloride has also been a topic of interest. Scientists are working on developing greener synthesis methods that minimize waste and reduce energy consumption. These efforts align with the global push toward sustainable chemistry practices.

In conclusion, N₂-Phenylpyridine-2,6-Diamine Hydrochloride, with its CAS number 2792217-13-9, stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, making it a cornerstone in modern material science and drug development.